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Compound of Interest

Compound Name: Tetrabutylphosphonium acetate

Cat. No.: B1583185

Tetrabutylphosphonium Acetate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Tetrabutylphosphonium acetate, a quaternary phosphonium salt, is a versatile compound
with significant applications in various chemical fields, including as a phase-transfer catalyst
and an ionic liquid.[1][2] Its unique combination of a bulky, symmetric phosphonium cation and
a carboxylate anion imparts distinct physical and chemical properties that are leveraged in
organic synthesis, polymer chemistry, and materials science.[2][3] This guide provides an in-
depth overview of its core properties, experimental methodologies for its characterization, and
key functional relationships.

Core Physical and Chemical Properties

The physical and chemical characteristics of tetrabutylphosphonium acetate are summarized
below. These properties are crucial for its handling, application, and performance in various
chemical processes.
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Property Value Reference(s)
CAS Number 30345-49-4 [1114]
EC Number 250-139-8 [5][6]
Molecular Formula C18H3902P [41[5]

Molecular Weight 318.47 g/mol - 318.5 g/mol [4107118]
White crystalline solid or
Appearance colorless to light yellow liquid.
[11[9][10]
Odor Faint odor.[1]
] ] Data not consistently available.
Melting Point
[8][9][10]
Boiling Point Data not available.[8][10][11]
N Soluble in organic solvents;
Solubility ) ]
insoluble in water.[1]
Thermally stable.[2] Avoid
Stability contact with strong oxidizers

and bases.[12]

Hazardous Decomposition

High temperatures may
generate corrosive
gases/vapors like Carbon
dioxide.[12]

Chemical Reactivity and Applications

Tetrabutylphosphonium acetate is primarily recognized for its role in catalysis and as an ionic

liquid.

o Phase-Transfer Catalyst (PTC): It is an effective phase-transfer catalyst, facilitating reactions

between reactants located in different immiscible phases (e.g., an aqueous phase and an

organic phase).[1][2][9] This property enhances reaction rates and yields, making processes
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more efficient and reducing waste.[2] It is particularly useful in (trans)esterification reactions
for producing monomers and polymers.[2][9]

e lonic Liquid: As a salt that can be liquid at or near room temperature, it serves as a non-
volatile, thermally stable solvent or reaction medium.[1] This application is valuable in
creating novel solvent systems for various chemical processes.[1][13]

o Lewis Acid Characteristics: Its soft Lewis acid properties contribute to its catalytic activity,
particularly in reactions involving transition metals.[2][9] This broadens its applicability in
pharmaceuticals, agrochemicals, and fine chemical production.[2][9]

Experimental Protocols

The characterization and synthesis of tetrabutylphosphonium acetate involve several
standard laboratory techniques.

Synthesis via Neutralization

A common method for synthesizing phosphonium-based ionic liquids is through the
neutralization of a phosphonium hydroxide with the desired acid.

o Objective: To synthesize Tetrabutylphosphonium acetate from Tetrabutylphosphonium
hydroxide and acetic acid.

e Materials:
o Tetrabutylphosphonium hydroxide solution
o Acetic acid
o Dichloromethane (for extraction)
o Distilled water
o Rotary evaporator
o Vacuum oven

e Procedure:
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o Tetrabutylphosphonium hydroxide is reacted with an equimolar amount of trifluoroacetic
acid in a process that can be adapted for acetic acid.[14]

o The resulting mixture is added to a biphasic system of dichloromethane and water in a
separatory funnel for extraction.[14]

o The product is extracted into the dichloromethane layer.[14]

o The organic layer is washed multiple times with distilled water to remove any unreacted
starting materials or water-soluble impurities.[14]

o The dichloromethane is removed from the product using a rotary evaporator.[14]

o The final product is dried under vacuum at an elevated temperature (e.g., 70 °C) for an
extended period (e.g., 24 hours) to remove residual solvent and water.[14]

Purity and Characterization

Ensuring the purity of ionic liquids is critical as impurities can significantly affect their physical
properties and reactivity.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:
o Obijective: To confirm the chemical structure and identify any organic impurities.

o Procedure: A small sample of the purified tetrabutylphosphonium acetate is dissolved in
a suitable deuterated solvent (e.g., DMSO-d6 or D20).[3][15] The solution is transferred to
an NMR tube and analyzed using 1H and 13C NMR spectroscopy.[3] The resulting spectra
are compared with expected chemical shifts to verify the structure.[3]

o Karl Fischer Titration:
o Objective: To determine the water content of the final product.

o Procedure: A coulometric Karl Fischer titrator is used to precisely measure the water
content.[3][15] A known mass of the ionic liquid is injected into the titration cell, and the
amount of water is quantified. Water content is typically aimed to be below 300 ppm for
high-purity applications.[3]
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e Thermogravimetric Analysis (TGA):

o Objective: To assess the thermal stability and decomposition temperature of the

compound.

o Procedure: A small, precisely weighed sample (e.g., 18-20 mg) is placed in a platinum pan
within a TGA instrument.[16] The sample is heated at a constant rate (e.g., 10 °C/min)
under an inert nitrogen atmosphere.[16][17] The instrument records the mass of the
sample as a function of temperature. The onset decomposition temperature (Tonset) is

determined from the resulting curve.[16]

Visualizations: Workflows and Mechanisms

The following diagrams illustrate key processes and relationships involving

Tetrabutylphosphonium acetate.
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Caption: General workflow for the synthesis and purification of Tetrabutylphosphonium

acetate.
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Caption: Mechanism of phase-transfer catalysis using Tetrabutylphosphonium ([PBu4]+) salts.
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Caption: Relationship between structure and properties of Tetrabutylphosphonium acetate.

Safety and Handling

Tetrabutylphosphonium acetate is classified as harmful if swallowed and causes skin and
serious eye irritation.[5][6][12]

o Precautionary Measures: Handling should be performed in a well-ventilated area.[5]
Personal protective equipment, including suitable gloves, safety goggles, and protective
clothing, is mandatory to avoid contact with skin and eyes.[5][12][18]

o First Aid: In case of skin contact, wash off immediately with plenty of water.[5] If it gets in the
eyes, rinse cautiously with water for several minutes.[5] If swallowed, get medical help
immediately.[5]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[10]

This guide serves as a foundational resource for professionals working with
Tetrabutylphosphonium acetate, providing essential data and procedural insights to support
research and development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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